Cas no 1341161-28-1 (N-(4,4-Dimethylcyclohexyl)-1-methyl-1H-pyrazol-4-amine)

• Product Name: N-(4,4-Dimethylcyclohexyl)-1-methyl-1H-pyrazol-4-amine
• CAS No: 1341161-28-1
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 5168804
• PubChem ID: 64418078
• Update Time: 2025-10-18

N-(4,4-Dimethylcyclohexyl)-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(4,4-Dimethylcyclohexyl)-1-methyl-1H-pyrazol-4-amine
• 1H-Pyrazol-4-amine, N-(4,4-dimethylcyclohexyl)-1-methyl-

• Inchi： 1S/C12H21N3/c1-12(2)6-4-10(5-7-12)14-11-8-13-15(3)9-11/h8-10,14H,4-7H2,1-3H3
• InChI Key： ZCNQDMQAICREMK-UHFFFAOYSA-N
• SMILES： N(C1C=NN(C)C=1)C1CCC(C)(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 205
• XLogP3: 2.7
• Topological Polar Surface Area: 29.8

Additional information on N-(4,4-Dimethylcyclohexyl)-1-methyl-1H-pyrazol-4-amine

Introduction to N-(4,4-Dimethylcyclohexyl)-1-methyl-1H-pyrazol-4-amine (CAS No. 1341161-28-1)

N-(4,4-Dimethylcyclohexyl)-1-methyl-1H-pyrazol-4-amine, identified by its CAS number 1341161-28-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrazole class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The structural framework of N-(4,4-Dimethylcyclohexyl)-1-methyl-1H-pyrazol-4-amine incorporates a pyrazole ring substituted with a methyl group at the 1-position and an amine functional group at the 4-position. The presence of the 4,4-Dimethylcyclohexyl side chain contributes to its unique physicochemical properties, including solubility and metabolic stability, making it a promising candidate for further investigation in drug design.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological profiles. Pyrazole derivatives have been extensively studied due to their ability to modulate various biological pathways. Specifically, N-(4,4-Dimethylcyclohexyl)-1-methyl-1H-pyrazol-4-amine has shown potential in preclinical studies as a lead compound for the development of new therapeutic agents.

The compound's amine group at the 4-position of the pyrazole ring provides a site for further chemical modification, allowing researchers to tailor its biological activity. This flexibility has enabled the synthesis of numerous derivatives that exhibit improved efficacy and reduced toxicity compared to their parent compounds. Such modifications are crucial in optimizing drug candidates for clinical translation.

One of the most compelling aspects of N-(4,4-Dimethylcyclohexyl)-1-methyl-1H-pyrazol-4-amine is its potential role in targeting specific disease pathways. For instance, studies have suggested that this compound may interact with enzymes and receptors involved in inflammation and immune responses. By modulating these pathways, it could offer therapeutic benefits in conditions such as autoimmune diseases and chronic inflammation.

The synthesis of N-(4,4-Dimethylcyclohexyl)-1-methyl-1H-pyrazol-4-amine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 4,4-Dimethylcyclohexyl group necessitates careful selection of catalysts and solvents to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to conduct large-scale studies and clinical trials.

Evaluation of N-(4,4-Dimethylcyclohexyl)-1-methyl-1H-pyrazol-4-amine's pharmacokinetic properties is essential for understanding its absorption, distribution, metabolism, and excretion (ADME) profile. Preliminary data indicate that this compound exhibits good oral bioavailability and moderate metabolic stability, suggesting its potential for systemic delivery. Additionally, its favorable pharmacokinetic profile reduces concerns about rapid clearance or accumulation in tissues.

The safety profile of N-(4,4-Dimethylcyclohexyl)-1-methyl-1H-pyrazol-4-amine is another critical factor in its development as a drug candidate. Preclinical toxicology studies have been conducted to assess its potential side effects and long-term effects on health. These studies have provided valuable insights into its safety margins and have helped identify any necessary modifications to improve its therapeutic index.

In conclusion, N-(4,4-Dimethylcyclohexyl-1-methyl-1H-pyrazol- aminoe (CAS No. 1341161-28) represents a significant advancement in pharmaceutical research. Its unique structure and promising biological activities make it a valuable compound for further exploration in drug development. As research continues to uncover new therapeutic applications for pyrazole derivatives like this one, it holds great promise for improving patient outcomes across various medical conditions.